Cas no 2229323-56-0 (3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine)

• Product Name: 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine
• CAS No: 2229323-56-0
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 5856713
• PubChem ID: 165679791
• Update Time: 2025-05-26

3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[(3-methylazetidin-3-yl)oxy]pyridine
• Pyridine, 3-fluoro-4-[(3-methyl-3-azetidinyl)oxy]-
• 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine
• 2229323-56-0
• EN300-1816387

• Inchi： 1S/C9H11FN2O/c1-9(5-12-6-9)13-8-2-3-11-4-7(8)10/h2-4,12H,5-6H2,1H3
• InChI Key： OQGNLXPTJNWKNU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC2(C)CNC2)=C1F

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 262.5±40.0 °C(Predicted)
• pka: 8.41±0.40(Predicted)

Additional information on 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine

Exploring the Potential of 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine (CAS No. 2229323-56-0) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine (CAS No. 2229323-56-0) has emerged as a compound of significant interest. This molecule, characterized by its unique fluoropyridine core and azetidine moiety, is being investigated for its potential applications in drug discovery and development. Researchers are particularly drawn to its structural features, which combine a heterocyclic scaffold with a polar functional group, making it a promising candidate for modulating biological targets.

The compound's CAS number 2229323-56-0 serves as a critical identifier in chemical databases, ensuring accurate tracking in research publications and patent filings. Its systematic name, 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine, reflects the precise arrangement of its molecular components: a pyridine ring substituted with a fluoro group at the 3-position and an oxymethylazetidine group at the 4-position. This specific configuration contributes to its potential as a bioisostere in medicinal chemistry, where it may replace traditional aromatic systems to improve pharmacokinetic properties.

Recent trends in pharmaceutical research highlight growing interest in small molecule modulators of protein-protein interactions, and 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine fits well within this paradigm. The azetidine ring, a four-membered nitrogen-containing heterocycle, has gained attention for its ability to confer conformational constraint while maintaining favorable drug-like properties. When combined with the fluoropyridine system, this creates a versatile scaffold that may interact with various biological targets, from kinase inhibitors to GPCR modulators.

The presence of both fluorine and oxygen atoms in 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine suggests potential for forming key hydrogen bond interactions with biological targets. Fluorine's unique electronic effects can influence a molecule's lipophilicity, metabolic stability, and binding affinity - properties that are frequently searched by medicinal chemists optimizing lead compounds. These characteristics align with current industry focus on developing orally bioavailable drugs with improved target selectivity.

Synthetic approaches to CAS 2229323-56-0 typically involve heterocyclic coupling reactions between appropriately functionalized pyridine derivatives and azetidine precursors. The 3-methylazetidin-3-yl group presents interesting synthetic challenges that have spurred methodological developments in ring-forming reactions. These synthetic strategies are of particular interest to researchers searching for efficient heterocycle synthesis methods or green chemistry approaches to pharmaceutical intermediates.

In the context of structure-activity relationship (SAR) studies, the 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine scaffold offers multiple points for structural diversification. The methyl group on the azetidine ring provides a handle for further structure optimization, while the pyridine nitrogen can serve as a hydrogen bond acceptor. Such features are actively investigated in fragment-based drug discovery programs, where researchers search for privileged structures that can be evolved into lead compounds.

The physicochemical properties of 2229323-56-0 make it suitable for exploration in CNS drug discovery, a hot topic in pharmaceutical research. The balanced lipophilicity and polar surface area suggested by its structure align with current understanding of blood-brain barrier penetration. This has led to increased search activity around neuroactive small molecules and neurological disorder treatments, areas where this compound may find application.

From a patent landscape perspective, 3-fluoro-4-(3-methylazetidin-3-yl)oxypyridine represents an interesting case study in intellectual property strategy for novel heterocycles. The specific substitution pattern offers opportunities for patentable novelty, while the core structure maintains sufficient drug likeness to be pharmaceutically relevant. These aspects are frequently searched by professionals interested in pharmaceutical IP and medicinal chemistry innovation.

As research continues on CAS No. 2229323-56-0, its potential applications in targeted therapies and precision medicine are becoming increasingly apparent. The compound's ability to serve as a versatile building block aligns with current trends toward personalized treatment approaches. With growing interest in small molecule probes for biological research and therapeutic development, this structurally unique molecule is well-positioned to contribute to advancements in multiple therapeutic areas.